Cas no 2229614-65-5 (methyl 3-(3-fluoro-5-methylphenyl)-3-hydroxypropanoate)

• Product Name: methyl 3-(3-fluoro-5-methylphenyl)-3-hydroxypropanoate
• CAS No: 2229614-65-5
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• CID: 5912524
• PubChem ID: 165974669
• Update Time: 2025-11-01

methyl 3-(3-fluoro-5-methylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-fluoro-5-methylphenyl)-3-hydroxypropanoate
• 2229614-65-5
• EN300-1739627

• Inchi： 1S/C11H13FO3/c1-7-3-8(5-9(12)4-7)10(13)6-11(14)15-2/h3-5,10,13H,6H2,1-2H3
• InChI Key： FDTHYXSDWHNSSE-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)C(CC(=O)OC)O

Computed Properties

• Exact Mass: 212.08487243g/mol
• Monoisotopic Mass: 212.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-(3-fluoro-5-methylphenyl)-3-hydroxypropanoate

Introduction to Methyl 3-(3-fluoro-5-methylphenyl)-3-hydroxypropanoate (CAS No. 2229614-65-5)

Methyl 3-(3-fluoro-5-methylphenyl)-3-hydroxypropanoate, identified by its CAS number 2229614-65-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a unique structural arrangement, has garnered attention due to its potential applications in various scientific domains, particularly in the development of novel therapeutic agents and biochemical studies.

The chemical structure of Methyl 3-(3-fluoro-5-methylphenyl)-3-hydroxypropanoate consists of a propanoate ester moiety linked to a phenyl ring substituted with a fluorine atom at the 3-position and a methyl group at the 5-position. This specific configuration imparts distinct physicochemical properties that make it a valuable candidate for further investigation. The presence of both hydroxyl and fluoro substituents enhances its reactivity and interaction with biological targets, making it a promising scaffold for drug discovery.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The fluorine atom in Methyl 3-(3-fluoro-5-methylphenyl)-3-hydroxypropanoate plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its pharmacological activity. This feature has been exploited in the design of various pharmaceuticals, including antiviral and anticancer agents.

One of the most compelling aspects of Methyl 3-(3-fluoro-5-methylphenyl)-3-hydroxypropanoate is its potential as a building block for more complex molecules. Researchers have utilized this compound in the synthesis of novel heterocyclic derivatives, which exhibit intriguing biological activities. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory effects on certain enzymes implicated in inflammatory diseases. These findings highlight the importance of Methyl 3-(3-fluoro-5-methylphenyl)-3-hydroxypropanoate as a key intermediate in medicinal chemistry.

The hydroxyl group in Methyl 3-(3-fluoro-5-methylphenyl)-3-hydroxypropanoate also contributes to its versatility, allowing for further functionalization through various chemical reactions such as esterification, etherification, and oxidation. These modifications can be tailored to achieve specific pharmacological profiles, making this compound a versatile tool for synthetic chemists. The ability to modify both the ester and phenyl rings provides a rich palette for designing molecules with tailored properties.

Recent advancements in computational chemistry have further enhanced the understanding of Methyl 3-(3-fluoro-5-methylphenyl)-3-hydroxypropanoate's behavior. Molecular modeling studies have revealed insights into its interactions with biological targets, providing valuable information for rational drug design. These simulations have helped predict binding affinities and identify potential lead compounds for further optimization. The integration of experimental data with computational methods has been instrumental in advancing the development of novel therapeutics based on this compound.

The pharmaceutical industry has shown particular interest in Methyl 3-(3-fluoro-5-methylphenyl)-3-hydroxypropanoate due to its potential applications in treating various diseases. For example, researchers have explored its use as an intermediate in the synthesis of fluorinated analogs of nonsteroidal anti-inflammatory drugs (NSAIDs). These analogs have demonstrated improved efficacy and reduced side effects compared to traditional NSAIDs, underscoring the therapeutic promise of this compound.

In addition to its pharmaceutical applications, Methyl 3-(3-fluoro-5-methylphenyl)-3-hydroxypropanoate has found utility in agrochemical research. Fluorinated compounds are known for their enhanced stability and bioavailability, making them attractive candidates for developing new pesticides and herbicides. Studies have shown that derivatives of this compound exhibit potent activity against certain pests while maintaining environmental safety.

The synthesis of Methyl 3-(3-fluoro-5-methylphenyl)-3-hydroxypropanoate presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made it increasingly feasible to produce this compound on an industrial scale. Advances in catalytic processes and green chemistry principles have enabled more efficient and sustainable synthesis routes, reducing waste and energy consumption.

In conclusion, Methyl 3-(3-fluoro-5-methylphenyl)-3-hydroxypropanoate(CAS No. 2229614-65-5) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it a valuable asset for scientists working on drug discovery and development. As research continues to uncover new applications for this compound, its importance is likely to grow even further.